Cas no 3372-09-6 (5'-Thymidylic acid,calcium salt (1:1) (7CI,8CI,9CI))

• Product Name: 5'-Thymidylic acid,calcium salt (1:1) (7CI,8CI,9CI)
• CAS No: 3372-09-6
• MF: C₁₀H₁₃CaN₂O₈P
• MW: 360.270582914352
• CID: 295459
• PubChem ID: 53384605
• Update Time: 2025-04-19

5'-Thymidylic acid,calcium salt (1:1) (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Thymidylic acid,calcium salt (1:1) (7CI,8CI,9CI)
• dTMP Ca
• THYMIDINE 5'-MONOPHOSPHATE CALCIUM SALT
• Thymidine 5'-phosphatecalcium salt
• Thymidylicacidcalciumsalt
• Calcium ((2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl phosphate
• 3372-09-6
• 5'-Thymidylic acid calcium salt

• Inchi： 1S/C10H15N2O8P.Ca/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(20-8)4-19-21(16,17)18;/h3,6-8,13H,2,4H2,1H3,(H,11,14,15)(H2,16,17,18);/q;+2/p-2/t6-,7+,8+;/m0./s1
• InChI Key： BIFTVWGSQNJZPP-HNPMAXIBSA-L
• SMILES： [Ca+2].P(=O)([O-])([O-])OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

• Exact Mass: 360.00400
• Monoisotopic Mass: 360.0035432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -2.2
• Topological Polar Surface Area: 187

Experimental Properties

• Color/Form: Not determined
• PSA: 166.55000
• LogP: -0.52090
• Solubility: Not determined